cis-(3-Amino-cyclopentylmethyl)-carbamic acid tert-butyl ester
Overview
Description
“Cis-(3-Amino-cyclopentylmethyl)-carbamic acid tert-butyl ester” is a chemical compound123. Unfortunately, I couldn’t find more detailed descriptions in the search results.
Synthesis Analysis
I couldn’t find specific information on the synthesis of “cis-(3-Amino-cyclopentylmethyl)-carbamic acid tert-butyl ester” in the search results145.
Molecular Structure Analysis
The CAS number for “cis-(3-Amino-cyclopentylmethyl)-carbamic acid tert-butyl ester” is 454709-98-9, and the MDL number is MFCD18837747123. However, I couldn’t find detailed molecular structure analysis in the search results.
Chemical Reactions Analysis
I couldn’t find specific information on the chemical reactions involving “cis-(3-Amino-cyclopentylmethyl)-carbamic acid tert-butyl ester” in the search results123.
Scientific Research Applications
Summary of the Application
This compound is used in the technical fields of organic chemical synthesis . It’s an important medicine intermediate with an annual demand in the whole world at 10 tons or more .
Methods of Application
The preparation method of this compound involves using the amide that chiral carboxylic acids and azanol are formed as a chiral source . A chiral Diels-Alder reaction product is quickly obtained in the oxidation reaction system of copper catalysis . The target product is obtained after reduction reaction and alkaline deprotection reaction and acidification reaction later .
Results or Outcomes
The preparation method has operational safety with higher and higher selectivity . The raw material of this compound is easy to get, and the cost is relatively low . The reaction time is short and the process flow is simple .
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Chemical Synthesis : The compound is mentioned in a patent related to chemical synthesis. It seems to be used as an intermediate in the synthesis of other compounds .
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CDK12 Inhibitors : Another patent mentions the use of similar compounds in the development of CDK12 inhibitors, which are important in cancer research .
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Heterobicyclic Compounds : A document on FreePatentsOnline mentions the use of similar compounds in the synthesis of heterobicyclic compounds .
Safety And Hazards
Future Directions
properties
IUPAC Name |
tert-butyl N-[[(1S,3R)-3-aminocyclopentyl]methyl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O2/c1-11(2,3)15-10(14)13-7-8-4-5-9(12)6-8/h8-9H,4-7,12H2,1-3H3,(H,13,14)/t8-,9+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PIFXVPWOUHXSLO-DTWKUNHWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1CCC(C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)NC[C@H]1CC[C@H](C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
cis-(3-Amino-cyclopentylmethyl)-carbamic acid tert-butyl ester | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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